Cas no 61049-67-0 (3-(Benzyloxy)-4H-pyran-4-one)

• Product name: 3-(Benzyloxy)-4H-pyran-4-one
• CAS No: 61049-67-0
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• MDL: MFCD14156109
• CID: 493705
• PubChem ID: 10899678

3-(Benzyloxy)-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-4H-pyran-4-one
• LogP
• 3-phenylmethoxypyran-4-one
• 4H-Pyran-4-one, 3-(phenylmethoxy)-
• 3-benzyloxy-4-pyrone
• AK103191
• 3-benzyloxy4-pyrone
• 5-benzyloxy-4h-pyran-4-one
• MKMZYQOQNQAGSX-UHFFFAOYSA-N
• 9136AB
• TRA0023669
• FCH1732769
• AX8234730
• ST24041536
• 61049-67-0
• DS-4038
• DB-365586
• CS-W006414
• DTXSID10447664
• AKOS016005069
• MFCD14156109
• SCHEMBL2433094
• 3-(BENZYLOXY)PYRAN-4-ONE
• SY060290

• MDL： MFCD14156109
• Inchi： 1S/C12H10O3/c13-11-6-7-14-9-12(11)15-8-10-4-2-1-3-5-10/h1-7,9H,8H2
• InChI Key： MKMZYQOQNQAGSX-UHFFFAOYSA-N
• SMILES： O(C1=C([H])OC([H])=C([H])C1=O)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 1.8

Experimental Properties

• PSA: 35.53

3-(Benzyloxy)-4H-pyran-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 3-(Benzyloxy)-4H-pyran-4-one

3-(Benzyloxy)-4H-pyran-4-one (CAS No. 61049-67-0): An Overview of Its Chemical Properties, Applications, and Recent Research Advances

3-(Benzyloxy)-4H-pyran-4-one (CAS No. 61049-67-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique benzyloxy substituent and a pyranone core, which contribute to its diverse chemical properties and potential applications.

The chemical structure of 3-(Benzyloxy)-4H-pyran-4-one consists of a six-membered ring with a ketone group at the 4-position and a benzyloxy group at the 3-position. The presence of these functional groups imparts specific reactivity and stability to the molecule, making it an attractive starting material for various synthetic transformations. The benzyloxy group, in particular, can be readily deprotected under mild conditions, allowing for further functionalization and derivatization.

In recent years, 3-(Benzyloxy)-4H-pyran-4-one has been extensively studied for its potential in the development of novel pharmaceuticals. One notable application is in the synthesis of bioactive compounds with anti-inflammatory and anti-cancer properties. For instance, researchers have utilized this compound as a key intermediate in the synthesis of pyranone-based derivatives that exhibit potent inhibitory effects on inflammatory cytokines such as TNF-α and IL-6. These findings have opened new avenues for the treatment of chronic inflammatory diseases.

Beyond its medicinal applications, 3-(Benzyloxy)-4H-pyran-4-one has also found use in the development of advanced materials. The pyranone core can be incorporated into polymers to enhance their mechanical properties and thermal stability. Additionally, the compound's ability to undergo ring-opening reactions makes it a valuable monomer for the synthesis of functional copolymers with tailored properties.

The synthetic accessibility of 3-(Benzyloxy)-4H-pyran-4-one has been well-documented in the literature. One common synthetic route involves the condensation of benzyl alcohol with an appropriate diketone or β-keto ester, followed by cyclization to form the pyranone ring. This method is highly efficient and can be readily scaled up for industrial production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic protocols, such as using catalytic systems that minimize waste and energy consumption.

In terms of its physical properties, 3-(Benzyloxy)-4H-pyran-4-one is a white crystalline solid with a melting point typically ranging from 85°C to 87°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but exhibits limited solubility in water. These solubility characteristics make it suitable for use in various solvent-based reactions and formulations.

The spectroscopic properties of 3-(Benzyloxy)-4H-pyran-4-one have been thoroughly characterized using techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy. The NMR spectrum shows distinct signals corresponding to the aromatic protons of the benzyl group and the carbonyl carbon of the pyranone ring. The IR spectrum features characteristic absorption bands at around 1700 cm^-1 due to the C=O stretching vibration.

In conclusion, 3-(Benzyloxy)-4H-pyran-4-one (CAS No. 61049-67-0) is a multifaceted compound with a wide range of applications in both research and industry. Its unique chemical structure and versatile reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in the field of chemistry.